Cas no 1823913-52-5 (5-Fluoroquinoline-8-carboxamide)

• Product Name: 5-Fluoroquinoline-8-carboxamide
• CAS No: 1823913-52-5
• MF: C₁₀H₇FN₂O
• MW: 190.173785448074
• CID: 4822166
• Update Time: 2025-10-20

5-Fluoroquinoline-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Fluoroquinoline-8-carboxamide

• Inchi： 1S/C10H7FN2O/c11-8-4-3-7(10(12)14)9-6(8)2-1-5-13-9/h1-5H,(H2,12,14)
• InChI Key： IKKJBWHFGIQDBD-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(N)=O)C2C1=CC=CN=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 1.2
• Topological Polar Surface Area: 56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides

Additional information on 5-Fluoroquinoline-8-carboxamide

Comprehensive Overview of 5-Fluoroquinoline-8-carboxamide (CAS No. 1823913-52-5): Properties, Applications, and Research Insights

The compound 5-Fluoroquinoline-8-carboxamide (CAS No. 1823913-52-5) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoro substituent at the 5-position and a carboxamide group at the 8-position, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and receptor modulation, aligning with the growing demand for precision medicine.

In recent years, the scientific community has focused on heterocyclic compounds like 5-Fluoroquinoline-8-carboxamide due to their broad-spectrum biological activities. This compound’s structural motif is frequently leveraged in designing antimicrobial agents and anticancer drugs, addressing global health challenges such as antibiotic resistance and oncology therapeutics. Its fluorine atom enhances metabolic stability and bioavailability, a key consideration in modern medicinal chemistry.

The synthesis of 5-Fluoroquinoline-8-carboxamide typically involves multi-step reactions, including halogenation and amidation, with yields optimized through advanced catalytic methods. Analytical techniques such as NMR spectroscopy and HPLC-MS are employed to confirm its purity and structural integrity. These methodologies align with the industry’s shift toward green chemistry and sustainable practices, reducing environmental impact while maintaining efficiency.

Beyond pharmaceuticals, 5-Fluoroquinoline-8-carboxamide is investigated for its role in material science, particularly in developing fluorescent probes and organic electronic materials. Its electron-deficient quinoline core facilitates applications in optoelectronics, a field gaining traction due to the rise of wearable technology and renewable energy solutions. This dual utility underscores its interdisciplinary relevance.

Frequently asked questions about 5-Fluoroquinoline-8-carboxamide include its solubility profile (notably in DMSO and methanol), storage conditions (recommended at -20°C under inert atmosphere), and handling precautions (standard laboratory PPE). These practical considerations are critical for researchers, reflecting the compound’s niche yet expanding role in high-value applications.

In summary, 5-Fluoroquinoline-8-carboxamide (CAS No. 1823913-52-5) exemplifies the convergence of chemical innovation and applied research. Its adaptability across industries—from life sciences to advanced materials—positions it as a compound of enduring interest, particularly amid trends like personalized medicine and sustainable technology. Ongoing studies aim to unlock further functionalities, solidifying its place in the scientific lexicon.